6-{1-[(5s)-5-Ammonio-6-oxido-6-oxohexyl]imidazolium-3-yl}-l-norleucinate

• IUPAC Name: (2S)-2-amino-6-[3-[(5S)-5-azaniumyl-5-carboxylatopentyl]imidazol-3-ium-1-yl]hexanoate
• InChI: InChI=1S/C15H26N4O4/c16-12(14(20)21)5-1-3-7-18-9-10-19(11-18)8-4-2-6-13(17)15(22)23/h9-13H,1-8,16-17H2,(H-,20,21,22,23)/t12-,13-/m0/s1
• InChI Key: MOISNZWLLXDVFT-STQMWFEESA-N
• Canonical SMILES: C1=C[N+](=CN1CCCCC(C(=O)[O-])N)CCCCC(C(=O)[O-])[NH3+]
• Isomeric SMILES: C1=C[N+](=CN1CCCC[C@@H](C(=O)[O-])N)CCCC[C@@H](C(=O)[O-])[NH3+]
• Molecular Formula: C15H26N4O4
• Molecular Weight: 326.39 g/mol

Description

6-{1-[(5s)-5-Ammonio-6-oxido-6-oxohexyl]imidazolium-3-yl}-l-norleucinate is a useful research compound. Its molecular formula is C15H26N4O4 and its molecular weight is 326.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-{1-[(5s)-5-Ammonio-6-oxido-6-oxohexyl]imidazolium-3-yl}-l-norleucinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-{1-[(5s)-5-Ammonio-6-oxido-6-oxohexyl]imidazolium-3-yl}-l-norleucinate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cross-linking of Proteins by Maillard Processes : Alpha-dicarbonyl compounds, including glyoxal and methylglyoxal, play a crucial role in the browning and cross-linking of proteins through the Maillard reaction. Cross-linking units similar to the compound have been identified and quantified in bovine serum albumin (BSA) incubations with alpha-dicarbonyl compounds. This suggests a potential role in protein cross-linking in vivo and in foodstuffs (Lederer & Klaiber, 1999).

• Formation Pathways for Lysine-Arginine Cross-links : Research has identified the formation pathways for various lysine-arginine cross-links, including compounds structurally similar to "6-{1-[(5s)-5-Ammonio-6-oxido-6-oxohexyl]imidazolium-3-yl}-l-norleucinate". These cross-links are derived from native carbohydrates, Amadori products, and 3-deoxyosones, suggesting their importance in vivo cross-links (Biemel, Reihl, Conrad, & Lederer, 2001).

• Glycosylation in Binary Solvent Mixtures : Studies have shown regiospecific formation of N9 isomers in glycosylation processes involving imidazole compounds. This highlights the role of such compounds in selective solvation and anomerization reactions, relevant in biochemical syntheses and pharmaceutical applications (Zhong, Nowak, & Robins, 2006).

• Methylglyoxal in Food and Organisms : Methylglyoxal, a reactive alpha-oxoaldehyde, forms advanced glycation end-products with arginine and lysine residues. Compounds structurally related to the chemical have been identified in vivo, associated with complications of diabetes and neurodegenerative diseases. This highlights the biological relevance and potential research applications in understanding disease mechanisms (Nemet, Varga-Defterdarović, & Turk, 2006).